4-Bromo-5-fluorothiophene-2-carboxamide

• Molecular Formula: C5H3BrFNOS
• Molecular Weight: 224.05 g/mol
• IUPAC Name: 4-bromo-5-fluorothiophene-2-carboxamide
• InChI: InChI=1S/C5H3BrFNOS/c6-2-1-3(5(8)9)10-4(2)7/h1H,(H2,8,9)
• InChI Key: KRUKULVQHOXZGF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1Br)F)C(=O)N

Description

4-Bromo-5-fluorothiophene-2-carboxamide is a heterocyclic compound featuring a thiophene core substituted with bromine at position 4, fluorine at position 5, and a carboxamide group at position 2. Thiophene-based compounds are widely studied due to their aromaticity, electron-rich nature, and applications in pharmaceuticals and materials science. The carboxamide group (-CONH₂) contributes to hydrogen-bonding interactions, influencing solubility and molecular recognition.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-5-fluorothiophene-2-carboxamide typically involves multiple steps starting from thiophene. One common method includes the following steps:

Bromination: Thiophene is brominated using bromine or N-bromosuccinimide (NBS) to introduce the bromine atom at the desired position.

Fluorination: The brominated thiophene is then subjected to fluorination using a fluorinating agent such as Selectfluor or N-fluorobenzenesulfonimide (NFSI).

Industrial Production Methods

Industrial production methods for 4-Bromo-5-fluorothiophene-2-carboxamide may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-Bromo-5-fluorothiophene-2-carboxamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine and fluorine atoms can be substituted with other functional groups using nucleophilic or electrophilic reagents.

Oxidation and Reduction: The thiophene ring can be oxidized or reduced under specific conditions to form different derivatives.

Coupling Reactions: The compound can participate in coupling reactions, such as Suzuki or Heck coupling, to form more complex molecules.

Common Reagents and Conditions

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Oxidation: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be employed.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various thiophene derivatives with different functional groups, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

4-Bromo-5-fluorothiophene-2-carboxamide has several scientific research applications:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Materials Science: The compound is utilized in the development of organic semiconductors and other advanced materials.

Biological Studies: It serves as a probe or ligand in biological assays to study enzyme interactions and other biochemical processes.

Mechanism of Action

The mechanism of action of 4-Bromo-5-fluorothiophene-2-carboxamide depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The exact pathways involved can vary based on the structure of the final compound derived from it .

Comparison with Similar Compounds

Substituent Position and Electronic Effects

• Bromine and Fluorine Placement : In 4-Bromo-5-fluorothiophene-2-carboxamide, bromine (electron-withdrawing) at position 4 and fluorine (strongly electron-withdrawing) at position 5 create a deactivated thiophene ring, directing electrophilic substitutions to less hindered positions. In contrast, 5-Bromothiophene-2-sulfonamide places bromine at position 5, altering regioselectivity in reactions.
• Methyl vs. Fluoro at Position 5 : 4-Bromo-5-methylthiophene-2-carbaldehyde substitutes fluorine with a methyl group (electron-donating), increasing steric bulk and reducing ring deactivation, which may enhance stability in catalytic processes.

Functional Group Reactivity

• Carboxamide vs. Sulfonamide : The carboxamide group in the target compound is less acidic (pKa ~15–17) compared to sulfonamides (pKa ~10–11) , affecting solubility and biological target interactions. Sulfonamides are prevalent in antimicrobial agents, whereas carboxamides are common in kinase inhibitors.
• Aldehyde vs. Carboxamide : Aldehydes (e.g., in 4-Bromo-5-methylthiophene-2-carbaldehyde ) are highly reactive toward nucleophiles, making them versatile intermediates for condensations or oxidations. Carboxamides, however, offer stability and hydrogen-bonding capacity, favoring use in drug design.

Core Heterocycle Differences

• Thiophene vs. Furan : Furan derivatives like 5-(4-Bromo-2-fluorophenyl)furan-2-carbaldehyde exhibit reduced aromatic stability compared to thiophene due to oxygen’s higher electronegativity. This impacts π-electron density and reactivity in cross-coupling reactions.
• Benzene vs. Thiophene : Toluene-based analogs (e.g., 4-Bromo-5-fluoro-2-nitrotoluene ) lack sulfur’s electron-rich environment, reducing suitability for metal-catalyzed reactions common in thiophene chemistry.